N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide

• IUPAC Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C20H21N3O4S2/c1-13-11-14(2)18-17(12-13)28-20(21-18)22-19(24)15-3-5-16(6-4-15)29(25,26)23-7-9-27-10-8-23/h3-6,11-12H,7-10H2,1-2H3,(H,21,22,24)
• InChI Key: WYANGHCRAYVOGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4)C
• Molecular Formula: C20H21N3O4S2
• Molecular Weight: 431.5 g/mol

Description

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide, also known as DBM, is a synthetic compound that has been extensively studied for its potential use in research applications. DBM is a benzothiazole derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Antimicrobial and Antitumor Activities

Several derivatives containing the benzothiazole moiety, similar to the chemical structure , have been synthesized and evaluated for their antimicrobial and antitumor activities. Compounds incorporating benzothiazole and morpholine groups have shown potential in pharmacological evaluations, including anti-microbial, anti-inflammatory, anticonvulsant, and anthelmintic activities. These compounds' ability to interact with various biological targets contributes to their medicinal significance (Patel et al., 2009; Sahin et al., 2012).

Anticancer Agents

Compounds structurally related to N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide have been identified as novel PI3K inhibitors and anticancer agents. These compounds have demonstrated potent antiproliferative activities in vitro against human cancer cell lines, suggesting their potential as therapeutic agents in cancer treatment (Shao et al., 2014).

Corrosion Inhibition

In the field of materials science, benzothiazole derivatives have shown effectiveness as corrosion inhibitors for metals. Their ability to form protective layers on metal surfaces and prevent corrosion makes them valuable in industrial applications, particularly in harsh chemical environments (Hu et al., 2016).

Synthesis and Chemical Properties

The synthesis of compounds with benzothiazole and morpholine groups has been extensively explored to create novel materials with unique properties. These studies have contributed to the development of methodologies for producing compounds with potential applications in various industries, including pharmaceuticals and materials science (Jagtap et al., 2010).